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Comparison of Interhalogen Compounds

The following table organizes the fundamental properties of major interhalogen compounds, providing a

clear overview for comparison [1] [2] [3].

Compound Type
Physical State
(at 298K)

Melting
Point
(K)

Boiling
Point
(K)

Molecular
Geometry

Key Properties &
Applications

ClF [1] [2] AX Colorless gas 117 173 Linear Good fluorinating
agent [4].

BrF [1] [2] AX Pale brown gas ~240 ~293 Linear Unstable;
disproportionates to

Br₂ and BrF₃ [2].

IF [2] AX Detected

spectroscopically

- - Linear Highly unstable;

disproportionates to I₂
and IF₅ [2].

BrCl [1] AX Gas (impure) dissoc. ~278 Linear -
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Compound Type
Physical State
(at 298K)

Melting
Point
(K)

Boiling
Point
(K)

Molecular
Geometry

Key Properties &
Applications

ICl [1] [5] AX Red solid (α-form)
/ Brown-red solid

(β-form)

300 (α-
form)

~373 Linear Iodinates organic
compounds; used as

Wij's reagent to
determine iodine

value of fats/oils [4]
[5].

IBr [1] [2] AX Black solid 313 389 Linear -

ClF₃ [1] [2] AX₃ Colorless gas 197 285 T-shaped Extremely reactive
fluorinating agent;
used in uranium

processing
(production of UF₆)

and rocket fuels [4] [6]
[2].

BrF₃ [1] [2] AX₃ Yellow-green
liquid

282 399 T-shaped Strong fluorinating
agent; good non-
aqueous ionizing
solvent (self-ionizes:

2BrF₃ ⇌ [BrF₂]⁺ +
[BrF₄]⁻) [4] [2].

IF₃ [1] [5] AX₃ Yellow powder 245
(dec)

- T-shaped Unstable [2].

ICl₃ [1] [5] AX₃ Orange solid 337
(sub)

- Planar
dimer

(I₂Cl₆)

Exists as a dimer in
solid state [2].

ClF₅ [1] [2] AX₅ Colorless gas 170 260 Square

pyramidal

Violent fluorinating

agent [2].

BrF₅ [1] [2] AX₅ Colorless liquid 212.5 314 Square

pyramidal

Powerful fluorinating

and oxidizing agent;

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://www.aakash.ac.in/important-concepts/chemistry/interhalogen-compounds
https://www.elementalchemistry.in/2021/03/interhalogen-compounds.html
https://www.aakash.ac.in/important-concepts/chemistry/interhalogen-compounds
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://en.wikipedia.org/wiki/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://en.wikipedia.org/wiki/Interhalogen
https://www.elementalchemistry.in/2021/03/interhalogen-compounds.html
https://chemistnotes.com/inorganic/interhalogen-compounds-structure-types/
https://en.wikipedia.org/wiki/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://en.wikipedia.org/wiki/Interhalogen
https://www.elementalchemistry.in/2021/03/interhalogen-compounds.html
https://en.wikipedia.org/wiki/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://www.aakash.ac.in/important-concepts/chemistry/interhalogen-compounds
https://en.wikipedia.org/wiki/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://www.aakash.ac.in/important-concepts/chemistry/interhalogen-compounds
https://en.wikipedia.org/wiki/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://en.wikipedia.org/wiki/Interhalogen
https://en.wikipedia.org/wiki/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/08%3A_Chemistry_of_the_Main_Group_Elements/8.13%3A_The_Halogens/8.13.02%3A_Chemical_Properties_of_the_Halogens/8.13.2.03%3A_Interhalogens
https://en.wikipedia.org/wiki/Interhalogen
https://www.smolecule.com/products/s1910029?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Compound Type
Physical State
(at 298K)

Melting
Point
(K)

Boiling
Point
(K)

Molecular
Geometry

Key Properties &
Applications

reacts explosively

with water [2] [3].

IF₅ [1] [2] AX₅ Colorless liquid 282.5 373 Square

pyramidal

Fluorinating agent;

self-ionizes (2IF₅ ⇌
[IF₄]⁺ + [IF₆]⁻) [4] [2].

IF₇ [1] [2] AX₇ Colorless gas 278
(sub)

- Pentagonal
bipyramidal

Strong fluorinating
agent; used to form

polyhalides [4] [2].

Experimental Context and Protocols

The data in the table is supported by well-established experimental methods in inorganic chemistry.

Preparation Protocols

Most interhalogens are synthesized via direct combination of halogen elements under controlled conditions

[4] [3]. The specific product formed depends on the temperature, pressure, and stoichiometric ratios [1] [2].

Example: Preparation of ClF₃ [2] [3]: Chlorine (Cl₂) is reacted with an excess of fluorine (F₂) at
250 °C in a nickel tube.

Example: Preparation of Iodine Trichloride (ICl₃) [3]: Formed by the direct combination of iodine
(I₂) and chlorine (Cl₂) at low temperatures.

Higher interhalogens can also be prepared by the halogenation of lower interhalogens [3].

Example: Preparation of ClF₅ [2] [3]: Chlorine trifluoride (ClF₃) is reacted with fluorine gas (F₂) at
high temperatures and pressures.

Key Reaction Methodologies
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The reactivity of interhalogens is often demonstrated through two characteristic reactions:

Hydrolysis: Interhalogens react with water, yielding a halide ion from the smaller, more
electronegative halogen and an oxoanion from the larger, central halogen [4] [2] [3].

General Protocol: The interhalogen compound is introduced to water, often in a controlled,
stoichiometric reaction.

Example with ICl [3] [5]: ICl + H₂O → HCl + HOI (Hypoiodous acid)
Example with BrF₅ [3] [5]: BrF₅ + 3H₂O → 5HF + HBrO₃ (Bromic acid). This reaction can

be explosive [2].
Fluorination of Metals and Oxides: Fluorine-containing interhalogens are powerful fluorinating

agents used to convert metals or metal oxides to their fluorides [4] [5].
General Protocol: The target material is exposed to the vapor or liquid of the interhalogen

compound, often with heating.
Example with BrF₃ and Uranium Oxide [5]: 3UO₂ + 4BrF₃ → 3UF₄ + 2Br₂ + 3O₂

Example with ClF₃ and Uranium Tetrafluoride [5]: UF₄ + ClF₃ → UF₆ + ClF (This is a
key step in uranium enrichment [5]).

Structural and Reactivity Relationships

The molecular geometry and reactivity of interhalogens are governed by VSEPR theory. The following

diagram illustrates the structural diversity and a key application of these compounds.

Central Halogen Atom (X)

AX Type
(e.g., ICl, BrF)

AX₃ Type
(e.g., ClF₃, BrF₃)

AX₅ Type
(e.g., BrF₅, IF₅)

AX₇ Type
(e.g., IF₇)

Molecular Structure Primary Application

Linear T-Shaped Square Pyramidal Pentagonal
Bipyramidal

Iodination Agent
(e.g., ICl)

Fluorinating Agent
(e.g., ClF₃, BrF₅)

Non-aqueous Solvent
(e.g., BrF₃)
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Click to download full resolution via product page

Interhalogen Compounds: Structure and Application Relationships This chart shows how the structure

of an interhalogen compound, determined by its type (AX, AX₃, etc.), relates to its common applications. For

instance, T-shaped AX₃ compounds like BrF₃ are versatile, serving as both powerful fluorinating agents and

non-aqueous solvents [4] [2].

Conclusion

In summary, interhalogen compounds are a diverse family of reactive molecules with distinct properties:

Reactivity: They are typically more reactive than halogens (except F₂) due to weaker A-X' bonds

compared to X-X bonds [4] [6] [3]. Their reactivity follows a general order: ClF₃ > BrF₅ > IF₇ > ClF >
BrF₃ > IF₅ > BrF > IF₃ > IF [4] [5].

Stability: Thermal stability often increases with the size of the central atom for a given type (e.g., IF >
BrF > ClF) [3].

Handling Considerations: Most interhalogens are highly sensitive to moisture and require strict
inert conditions for synthesis and handling [7] [2]. Their high reactivity and propensity for violent

hydrolysis or oxidation necessitate careful risk assessment for any application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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